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Compound of Interest

Compound Name: THIP-d4

Cat. No.: B15579538

Disclaimer: This document provides a comprehensive overview of the safety and handling
guidelines for THIP-d4 (Gaboxadol-d4). As specific safety data for the deuterated form is
unavailable, this guide is based on the properties of the parent compound, THIP (Gaboxadol).
The primary difference between the two compounds is the isotopic labeling, which is unlikely to
alter the fundamental chemical hazards. However, researchers should always consult the most
current Safety Data Sheet (SDS) provided by the supplier and perform their own risk
assessment before handling this compound. This guide is intended for use by trained
researchers, scientists, and drug development professionals.

Introduction

THIP-d4, the deuterated form of 4,5,6,7-tetrahydroisoxazolo[5,4-c]pyridin-3-ol (also known as
Gaboxadol), is a valuable tool in neuroscience research, particularly in studies involving
GABAergic neurotransmission due to its role as a selective GABA-A receptor agonist.[1][2] Its
isotopic labeling makes it suitable for use as an internal standard in pharmacokinetic and
metabolic studies. Understanding the safety and handling requirements is paramount to ensure
the well-being of laboratory personnel and the integrity of experimental outcomes.

Hazard Identification and Classification

THIP (Gaboxadol) is classified as a hazardous substance. The GHS classifications from
various suppliers indicate that the primary hazards are related to acute toxicity, skin and eye
irritation, and respiratory irritation.[3][4]
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Table 1: GHS Hazard Classification for THIP (Gaboxadol)

Hazard Class Category Hazard Statement GHS Pictogram
o H302: Harmful if GHSO07 (Exclamation
Acute toxicity, Oral 4
swallowed mark)
Skin ) H315: Causes skin GHSO07 (Exclamation
corrosion/irritation irritation mark)
Serious eye oA H319: Causes serious  GHSO07 (Exclamation
damage/eye irritation eye irritation mark)
Specific target organ
toxicity (single .
H335: May cause GHSO07 (Exclamation
exposure); 3

Respiratory tract

irritation

respiratory irritation

mark)

Data compiled from multiple Safety Data Sheets.[3][4]

Toxicological Data

To the best of current knowledge, the toxicological properties of THIP have not been

exhaustively investigated.[5] The available acute toxicity data is summarized below. It is

important to note that this compound should be handled as if it were hazardous until more

comprehensive information is available.[6]

Table 2: Acute Toxicity of THIP (Gaboxadol) Hydrobromide in Mice

Route of Administration

LD50 (mg/kg)

Intravenous (i.v.) 80
Intraperitoneal (i.p.) 145
Oral >320

Source: U.S. Patent data as cited by the Merck Index.[7]
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Physicochemical Properties

Understanding the physical and chemical properties of THIP-d4 is essential for safe handling
and storage. The data presented here is for the non-deuterated form, THIP (Gaboxadol).

Table 3: Physicochemical Properties of THIP (Gaboxadol)

Property Value Reference
Chemical Formula CeHsN20:2 [1]18]

Molar Mass 140.14 g/mol [1]8]
Appearance Crystalline solid [6]

Melting Point 242-244 °C (decomposes) [7]

pKa (water, 25°C) 4.44 £ 0.03; 8.48 + 0.04 [7]

Soluble in DMSO (~20 mg/ml)

and PBS (pH 7.2, ~10 mg/ml).
Solubility Sparingly soluble in [6]

dimethylformamide (~0.1

mg/ml).

Recommended: 4°C or -20°C
Storage Temperature [3][6]
for long-term storage.

- Stable for at least 4 years
Stability . [6]
when stored at -20°C.

Experimental Protocols

Detailed experimental protocols for the toxicological studies cited are not publicly available.
However, a generalized methodology for determining acute oral toxicity (as per OECD
Guideline 423) would involve the administration of the substance to fasted animals, followed by
a period of observation for signs of toxicity and mortality to determine the LD50 value.
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Safe Handling and Personal Protective Equipment
(PPE)

A systematic approach to handling THIP-d4 is crucial to minimize exposure and risk. The
following workflow outlines the key steps for safe handling in a laboratory setting.
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Caption: A logical workflow for the safe handling of THIP-d4.
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Personal Protective Equipment (PPE)

To minimize exposure, the following PPE must be worn when handling THIP-d4:[3][9]

Eye Protection: Safety glasses with side shields or chemical safety goggles.[9]

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).[9]

Respiratory Protection: A NIOSH-approved respirator is recommended, especially when

handling the solid form where dust may be generated.[5]

Skin and Body Protection: A laboratory coat is mandatory.[5]

First Aid Measures

In the event of exposure, immediate action is critical.

Table 4: First Aid Measures for THIP (Gaboxadol) Exposure
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Exposure Route First Aid Procedure Reference

Remove victim to fresh air. If
) breathing is difficult, provide
Inhalation . o [3][5]
artificial respiration. Seek

immediate medical attention.

Immediately wash the affected
area with plenty of soap and

Skin Contact water. Remove contaminated [31[5]
clothing. Seek medical

attention if irritation persists.

Immediately flush eyes with
plenty of water for at least 15
minutes, holding eyelids open.
Eye Contact ] [31[5]
Remove contact lenses if
present and easy to do. Seek

immediate medical attention.

Wash out mouth with water. Do
Ingestion NOT induce vomiting. Seek [31[5]

immediate medical attention.

Spills and Disposal
Spill and Leak Procedures:

o Containment: Prevent further leakage or spillage if it is safe to do so.[5]

o Cleanup: Avoid generating dust. Carefully sweep up the solid material and place it into a
suitable, labeled container for disposal.[5][9] Ensure adequate ventilation.

o Personal Precautions: Wear appropriate PPE as described in Section 6.

Disposal:

Dispose of THIP-d4 and any contaminated materials in accordance with all applicable local,
state, and federal regulations. This should be done through an approved waste disposal facility.
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[3]

Mechanism of Action: Signaling Pathway

THIP (Gaboxadol) is a potent and selective partial agonist of the GABA-A receptor.[1] It
primarily acts on extrasynaptic GABA-A receptors, which are often those containing d subunits.
[2] Unlike benzodiazepines, which are positive allosteric modulators, THIP binds directly to the
same site as the endogenous neurotransmitter GABA, leading to the opening of the chloride
channel and neuronal hyperpolarization.

THIP-d4 (Gaboxadol)
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Caption: Signaling pathway of THIP (Gaboxadol) at the GABA-A receptor.
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Storage and Stability

THIP-d4 should be stored in a tightly sealed container in a cool, well-ventilated area, protected
from light.[3][9] For long-term storage, temperatures of -20°C are recommended to ensure
stability.[6] Avoid contact with strong oxidizing agents, strong acids, and strong alkalis.[3] Under
recommended storage conditions, the compound is stable for at least four years.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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